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Compound of Interest

Compound Name: GSK 690 Hydrochloride

Cat. No.: B10757207 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

handling and disposal of chemical compounds are paramount to ensuring a safe work

environment and minimizing environmental impact. This guide provides a comprehensive

overview of the recommended disposal procedures for GSK 690 Hydrochloride, a reversible

inhibitor of lysine-specific demethylase 1 (LSD1), intended for research use only.[1][2][3]

Adherence to these guidelines is crucial for maintaining laboratory safety and regulatory

compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is imperative to handle GSK 690 Hydrochloride with

care in a well-ventilated area, preferably within a chemical fume hood, to prevent inhalation of

any dust or aerosols. Appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat, must be worn at all times.

In the event of a spill, the area should be evacuated, and the spill should be managed by

trained personnel wearing appropriate PPE. Solid spills should be carefully swept or scooped

to avoid dust generation, and the area should be decontaminated. Liquid spills should be

absorbed with an inert, non-combustible material. All contaminated materials must be collected

in a designated, labeled hazardous waste container for proper disposal.

Step-by-Step Disposal Protocol
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The fundamental principle for the disposal of GSK 690 Hydrochloride is that it must be treated

as hazardous chemical waste. Under no circumstances should this compound be disposed of

down the drain or in regular trash.

Segregation: All waste containing GSK 690 Hydrochloride, including unused product,

contaminated consumables (e.g., pipette tips, vials, gloves), and spill cleanup materials,

must be collected in a dedicated and clearly labeled hazardous waste container.

Containerization: The hazardous waste container must be chemically compatible with the

compound, in good condition, and kept securely closed when not in use. The container must

be clearly labeled with "Hazardous Waste" and the specific chemical name, "GSK 690
Hydrochloride."

Storage: The sealed waste container should be stored in a designated, well-ventilated, and

secure hazardous waste accumulation area, away from incompatible materials.

Disposal: The disposal of the hazardous waste must be conducted through an approved and

licensed waste disposal contractor. It is essential to follow all local, state, and federal

regulations governing hazardous waste disposal. Contact your institution's Environmental

Health and Safety (EHS) department to arrange for pickup and disposal.

Chemical and Physical Properties
A summary of the available quantitative data for GSK 690 Hydrochloride is provided in the

table below. This information is critical for understanding the compound's characteristics and

ensuring safe handling and storage.
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Property Value

Molecular Formula C₂₄H₂₄ClN₃O

Molecular Weight 405.92 g/mol

IC₅₀ 37 nM

K 9 nM

Solubility in DMSO 125 mg/mL (307.94 mM)[1]

Storage (Powder) -20°C for 3 years[1]

Storage (In Solvent) -80°C for 1 year[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of GSK 690
Hydrochloride, from initial handling to final disposal.
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GSK 690 Hydrochloride Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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